Welcome to the BenchChem Online Store!
molecular formula C9H8O3 B1400423 5-hydroxy-4-methylisobenzofuran-1(3H)-one CAS No. 1194700-73-6

5-hydroxy-4-methylisobenzofuran-1(3H)-one

Cat. No. B1400423
M. Wt: 164.16 g/mol
InChI Key: XCLSUJASPNFYRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09108947B2

Procedure details

To a 2 L 3 neck flask equipped with overhead stirrer, N2 inlet, and condenser were charged 4-bromo-3-hydroxymethyl-2-methyl phenol (100 g, 461 mmol), CuCN (83.0 g, 921 mmol), and DMF (500 mL). The solution was sparged with N2 for 15 minutes and then heated to 145° C. to obtain a homogeneous solution. The solution was aged at 145° C. for 2 hours, and then the reaction mixture was cooled to 95° C. 41.5 mL water was added (sparged with N2), and the reaction aged for 20 hours. The reaction was cooled to room temperature, the solids filtered through Solka-Flok® powdered cellulose and the cake washed with 50 mL DMF. To a 3 L flask containing 1 L EtOAc was added the DMF filtrate. A precipitate coating formed in bottom of flask. The DMF/EtOAc suspension was filtered through Solka-Flok® and the cake was washed with 250 mL EtOAc. The resulting filtrate was washed with 5% brine solution (3×500 mL). The aqueous layers were extracted with 500 mL EtOAc and the combined organics were dried over MgSO4, filtered and evaporated. The solids were slurried in 250 mL MTBE at room temperature, and then filtered and washed with 100 mL MTBE. The solids were dried under vacuum at room temperature, providing 5-hydroxy-4-methyl-3H-isobenzofuran-1-one.
[Compound]
Name
3
Quantity
2 L
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step Two
Name
CuCN
Quantity
83 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Two
Name
Quantity
41.5 mL
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([CH3:9])[C:3]=1[CH2:10][OH:11].C([Cu])#N.CN([CH:18]=[O:19])C>O>[OH:8][C:5]1[C:4]([CH3:9])=[C:3]2[C:2](=[CH:7][CH:6]=1)[C:18](=[O:19])[O:11][CH2:10]2

Inputs

Step One
Name
3
Quantity
2 L
Type
reactant
Smiles
Step Two
Name
Quantity
100 g
Type
reactant
Smiles
BrC1=C(C(=C(C=C1)O)C)CO
Name
CuCN
Quantity
83 g
Type
reactant
Smiles
C(#N)[Cu]
Name
Quantity
500 mL
Type
reactant
Smiles
CN(C)C=O
Step Three
Name
Quantity
41.5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
145 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solution was sparged with N2 for 15 minutes
Duration
15 min
CUSTOM
Type
CUSTOM
Details
to obtain a homogeneous solution
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was cooled to 95° C
CUSTOM
Type
CUSTOM
Details
(sparged with N2)
WAIT
Type
WAIT
Details
the reaction aged for 20 hours
Duration
20 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to room temperature
FILTRATION
Type
FILTRATION
Details
the solids filtered through Solka-Flok®
WASH
Type
WASH
Details
the cake washed with 50 mL DMF
ADDITION
Type
ADDITION
Details
To a 3 L flask containing 1 L EtOAc
ADDITION
Type
ADDITION
Details
was added the DMF filtrate
CUSTOM
Type
CUSTOM
Details
A precipitate coating formed in bottom of flask
FILTRATION
Type
FILTRATION
Details
The DMF/EtOAc suspension was filtered through Solka-Flok®
WASH
Type
WASH
Details
the cake was washed with 250 mL EtOAc
WASH
Type
WASH
Details
The resulting filtrate was washed with 5% brine solution (3×500 mL)
EXTRACTION
Type
EXTRACTION
Details
The aqueous layers were extracted with 500 mL EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organics were dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
were slurried in 250 mL MTBE at room temperature
FILTRATION
Type
FILTRATION
Details
filtered
WASH
Type
WASH
Details
washed with 100 mL MTBE
CUSTOM
Type
CUSTOM
Details
The solids were dried under vacuum at room temperature

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
OC=1C(=C2COC(C2=CC1)=O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
© Copyright 2024 BenchChem. All Rights Reserved.